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Compound of Interest

Compound Name: Icapamespib

Cat. No.: B3318515

For Researchers, Scientists, and Drug Development Professionals

Introduction

Icapamespib, also known as PU-HZ151, is a potent and selective, orally active inhibitor of
epichaperomes assembled by Heat Shock Protein 90 (HSP90).[1] By non-covalently binding to
HSP90 within these disease-specific complexes, Icapamespib induces their disassembly,
leading to the degradation of associated client proteins crucial for tumor cell survival and
proliferation.[1] This targeted mechanism of action makes Icapamespib a valuable tool for
research in oncology and neurodegenerative diseases. These application notes provide
detailed protocols for the use of Icapamespib in cell culture experiments.

Mechanism of Action

Icapamespib selectively targets the altered conformation of HSP90 found within
epichaperomes, which are multi-protein complexes that are more prevalent in stressed or
malignant cells compared to normal cells. This selectivity allows for the disruption of oncogenic
signaling pathways while having a minimal effect on the normal chaperone functions of HSP90.
The inhibition of epichaperome function by Icapamespib leads to the proteasomal degradation
of various HSP90 client proteins, including key drivers of cancer progression such as EGFR,
AKT, and ERK.[1] This ultimately results in the induction of apoptosis and inhibition of cell
proliferation in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.medchemexpress.com/icapamespib.html
https://www.benchchem.com/product/b3318515#how-to-use-icapamespib-in-cell-culture
https://www.benchchem.com/product/b3318515#how-to-use-icapamespib-in-cell-culture
https://www.benchchem.com/product/b3318515#how-to-use-icapamespib-in-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3318515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

